Cas no 147724-88-7 (1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine)

• Product Name: 1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine
• CAS No: 147724-88-7
• CID: 4601586
• Update Time: 2025-10-28

1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine

Additional information on 1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine

Introduction to 1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine (CAS No. 147724-88-7) and Its Emerging Applications in Chemical Biology

1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine, identified by the chemical identifier CAS No. 147724-88-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a benzofuran core substituted with a methyl group and an amine functional group, exhibits a unique combination of structural and electronic properties that make it a promising candidate for various biochemical applications. The benzofuran scaffold, known for its presence in numerous natural products and bioactive molecules, contributes to the compound's potential pharmacological relevance.

The amine moiety in 1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities. This feature is particularly valuable in drug discovery pipelines, where lead optimization often relies on strategic functionalization of key structural motifs. The compound's molecular framework suggests potential interactions with biological targets, making it an attractive scaffold for medicinal chemists exploring novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine and biological receptors. Studies indicate that the benzofuran ring can engage in π-stacking interactions with aromatic residues in proteins, while the amine group may form hydrogen bonds with polar pockets. Such insights have guided the design of analogs with enhanced binding affinity and selectivity, underscoring the importance of structure-based drug design strategies.

In addition to its role as a building block for drug development, 1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine has shown promise in the field of biomolecular probes. Its unique spectral properties make it suitable for fluorescence-based assays, allowing researchers to investigate protein-protein interactions and enzyme kinetics with high precision. The compound's ability to modulate biological pathways has also been explored in preclinical studies, where it has demonstrated potential in models of neurological disorders and inflammation.

The synthesis of 1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine presents an interesting challenge due to the complexity of its core structure. Traditional synthetic routes often involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent methodological developments have streamlined the process, making it more accessible for large-scale production. Advances in catalytic systems and green chemistry principles have further improved the sustainability of its synthesis, aligning with global efforts to promote environmentally friendly chemical processes.

The pharmacokinetic profile of 1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine is another critical aspect that has been extensively studied. Preliminary data suggest that the compound exhibits moderate solubility in aqueous media and reasonable bioavailability upon oral administration. These characteristics are favorable for its development into a therapeutic agent, as they ensure effective delivery to target tissues. Furthermore, metabolic stability studies have revealed that the molecule undergoes predictable biotransformation pathways, providing valuable insights for drug formulation.

As research in chemical biology continues to evolve, the utility of 1-(3-methyl-1-benzofuran-2-yl)ethan-1-amine is expected to expand further. Emerging technologies such as organometallic chemistry and flow synthesis are opening new avenues for its derivative development, enabling the creation of novel compounds with enhanced biological activity. Collaborative efforts between academia and industry are also fostering innovation, as interdisciplinary approaches bring together expertise from chemistry, biology, and medicine to accelerate discovery.

The regulatory landscape surrounding 1-(3-methyl-1-benzofuran-2-yli]ethanamidine remains favorable for pharmaceutical applications, with clear guidelines governing its development and commercialization. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets stringent quality standards throughout its production process. Regulatory agencies worldwide have recognized the potential of such molecules in addressing unmet medical needs, providing incentives for researchers to explore their therapeutic applications.

In conclusion, 147724887 plays a pivotal role in modern chemical biology research due to its structural versatility and biological relevance. The ongoing exploration of its derivatives continues to yield promising results across multiple therapeutic areas, underscoring its significance as a cornerstone compound in medicinal chemistry. As scientific understanding progresses, 147724887 will undoubtedly remain at forefront innovation shaping future advancements healthcare.